Cas no 90213-07-3 (Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-)

• Product Name: Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-
• CAS No: 90213-07-3
• MF: C₅H₁₀ClN₃O₂S
• MW: 211.669798374176
• CID: 791764
• PubChem ID: 13273157
• Update Time: 2025-04-19

Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(2-chloroethyl)-N-(2-mercaptoethyl)-N-nitroso-
• 3-(2-chloroethyl)-1-nitroso-1-(2-sulfanylethyl)urea
• DTXSID80533881
• 90213-07-3
• N'-(2-Chloroethyl)-N-nitroso-N-(2-sulfanylethyl)urea

• Inchi： 1S/C5H10ClN3O2S/c6-1-2-7-5(10)9(8-11)3-4-12/h12H,1-4H2,(H,7,10)
• InChI Key： UQCKUUPSAUPKER-UHFFFAOYSA-N
• SMILES： ClCCNC(N(CCS)N=O)=O

Computed Properties

• Exact Mass: 211.0182254g/mol
• Monoisotopic Mass: 211.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų